Cas no 1510108-34-5 (5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine)

• Product Name: 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine
• CAS No: 1510108-34-5
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6532969
• PubChem ID: 79139130
• Update Time: 2025-06-10

5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine
• 4-Oxazolemethanamine, 5-(methoxymethyl)-
• (5-(Methoxymethyl)oxazol-4-yl)methanamine

• Inchi： 1S/C6H10N2O2/c1-9-3-6-5(2-7)8-4-10-6/h4H,2-3,7H2,1H3
• InChI Key： BTZMUPYGWFYULR-UHFFFAOYSA-N
• SMILES： O1C(COC)=C(CN)N=C1

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 221.0±30.0 °C(Predicted)
• pka: 7.18±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine

Comprehensive Overview of 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine (CAS No. 1510108-34-5)

The compound 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine (CAS No. 1510108-34-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the oxazole ring and methoxymethyl substituent, make it a valuable building block for synthesizing more complex molecules. Researchers are increasingly exploring its potential applications in drug discovery, agrochemicals, and functional materials, aligning with the growing demand for innovative chemical entities in these sectors.

One of the key reasons for the rising interest in 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine is its versatility as an intermediate. The oxazole moiety is known for its bioisosteric properties, often used to mimic peptide bonds or aromatic rings in drug design. This characteristic has led to its incorporation into various bioactive compounds targeting enzymes and receptors. Recent studies have highlighted its role in the development of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic diseases.

From a synthetic perspective, the methoxymethyl group in 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine offers both stability and reactivity, making it a preferred choice for modular chemistry approaches. This aligns with the current trend toward sustainable and efficient synthetic methodologies, such as click chemistry and flow chemistry, which prioritize atom economy and reduced waste. The compound's compatibility with these modern techniques positions it as a future-proof asset in industrial and academic research.

In the context of material science, 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine has shown promise as a precursor for functional polymers and coatings. Its ability to form hydrogen bonds and participate in π-stacking interactions makes it suitable for designing smart materials with tunable properties. This is particularly relevant given the surge in demand for advanced materials in electronics, energy storage, and environmental remediation—areas where innovation is driven by societal needs for sustainability and technological advancement.

Another notable aspect of 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine is its potential role in green chemistry initiatives. The push for eco-friendly alternatives in chemical synthesis has led researchers to explore compounds that minimize toxic byproducts. The oxazole core, combined with the methoxymethyl side chain, offers a balance of reactivity and environmental compatibility, making it a candidate for greener synthetic routes. This aligns with broader industry trends, such as the adoption of the 12 Principles of Green Chemistry and the rise of bio-based feedstocks.

As the scientific community continues to investigate 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine, its commercial availability and scalability remain critical factors. Suppliers and manufacturers are increasingly focusing on high-purity batches to meet the demands of precision-driven applications like pharmaceuticals. This underscores the importance of robust quality control measures and standardized production protocols, which are essential for maintaining consistency in research and industrial settings.

In summary, 5-(methoxymethyl)-1,3-oxazol-4-ylmethanamine (CAS No. 1510108-34-5) represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight its relevance in addressing contemporary scientific and societal challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of chemical sciences.